Cas no 2171540-60-4 (5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171540-60-4
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5565585
• PubChem ID: 165593273
• Update Time: 2025-06-09

5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane
• 2171540-60-4
• EN300-1641153
• 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane

• Inchi： 1S/C13H18N2OS/c1-3-11(9-14-5-1)12-13(16-7-6-15-12)4-2-8-17-10-13/h1,3,5,9,12,15H,2,4,6-8,10H2
• InChI Key： VTAIKTOXEWVJFX-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1C=NC=CC=1)NCCO2

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane

Introduction to 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane (CAS No. 2171540-60-4)

5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2171540-60-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic scaffold, featuring a unique combination of oxygen and sulfur atoms within its core structure, presents a promising platform for the development of novel bioactive molecules.

The compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional structures that can facilitate optimal binding interactions with biological targets. The presence of both oxygen and sulfur atoms in the spirocycle introduces additional conformational flexibility and electronic diversity, making it an attractive candidate for drug discovery programs. Specifically, the pyridin-3-yl substituent appended to the spirocycle enhances its pharmacological potential by contributing to hydrogen bonding capabilities and extending hydrophobic interactions with biological receptors.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural and functional properties. These molecules often exhibit enhanced metabolic stability, reduced solubility issues, and improved oral bioavailability compared to acyclic analogs. The 1-oxa-8-thia moiety in 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane contributes to its distinct electronic characteristics, which can be exploited for modulating biological activity. This compound’s architecture is particularly relevant in the context of designing inhibitors or modulators of key enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The three-dimensional structure of 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane has been computationally analyzed to identify potential binding pockets on target proteins. These studies suggest that the compound can interact with both hydrophobic and polar residues, making it a versatile scaffold for designing selective inhibitors.

The synthesis of 5-(pyridin-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane represents a significant challenge due to the complexity of its spirocyclic core. However, modern synthetic methodologies have made considerable progress in facilitating the construction of such intricate frameworks. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in establishing the carbon-carbon bonds within the spirocycle. Additionally, organometallic chemistry has played a crucial role in introducing the pyridinyl group at the appropriate position on the spirostructure.

The pharmacological evaluation of 5-(pyridin-3-y l)-1-o x a -8 -th ia -4 -az aspiro 5 . 5 und e c ane has revealed promising activities in preclinical models. Initial studies have demonstrated its ability to inhibit certain kinases associated with cancer progression by binding to their active sites. The presence of both oxygen and sulfur atoms in its structure appears to enhance its binding affinity by participating in multiple non-covalent interactions with the target protein. Furthermore, the spirocyclic core provides rigidity that helps maintain optimal conformational alignment during binding.

Another area of interest is the potential application of this compound as a scaffold for developing antimicrobial agents. The unique structural features of 1-o x a -8 -th ia -4 -az aspiro 5 . 5 und e c ane derivatives have shown efficacy against resistant bacterial strains by interfering with essential metabolic pathways. The combination of oxygen and sulfur heteroatoms within the spirocycle may contribute to disrupting bacterial cell wall synthesis or enzyme function, offering a novel approach to combat antibiotic resistance.

The chemical diversity introduced by the pyridinyl substituent also opens up possibilities for further derivatization to enhance pharmacological properties such as solubility, permeability, and selectivity. Functional groups can be strategically introduced at various positions on the spirocycle to fine-tune bioactivity without compromising structural integrity. This flexibility makes 5-(pyridin -3 -y l)-1-o x a -8 -th ia -4 -az aspiro 5 . 5 und e c ane a valuable starting point for generating libraries of bioactive compounds suitable for high-throughput screening.

In conclusion, 2171540 -60 -4 represents a structurally intriguing molecule with significant potential in drug discovery applications. Its unique combination of heteroatoms, pyridine substitution, and spirocyclic framework positions it as a promising candidate for developing therapeutics targeting various diseases. Ongoing research efforts are focused on optimizing its synthetic routes, evaluating its pharmacokinetic profile, and exploring new biological targets where it may exhibit therapeutic value.